Cas no 1311316-42-3 (3-{Octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-5-(propan-2-yl)-1,2,4-oxadiazole dihydrochloride)

• Product Name: 3-{Octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-5-(propan-2-yl)-1,2,4-oxadiazole dihydrochloride
• CAS No: 1311316-42-3
• MF: C₁₂H₂₂Cl₂N₄O
• MW: 309.235280513763
• CID: 5158810
• Update Time: 2025-06-20

3-{Octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-5-(propan-2-yl)-1,2,4-oxadiazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-5-(propan-2-yl)-1,2,4-oxadiazole dihydrochloride
• 3-(2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrol-5-ylmethyl)-5-propan-2-yl-1,2,4-oxadiazole;dihydrochloride
• Z1272672451
• 3-({octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)-5-(propan-2-yl)-1,2,4-oxadiazole dihydrochloride
• 3-{octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-5-(propan-2-yl)-1,2,4-oxadiazoledihydrochloride
• 3-{Octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-5-(propan-2-yl)-1,2,4-oxadiazole dihydrochloride

• Inchi： 1S/C12H20N4O.2ClH/c1-8(2)12-14-11(15-17-12)7-16-5-9-3-13-4-10(9)6-16;;/h8-10,13H,3-7H2,1-2H3;2*1H
• InChI Key： CJVQVCIVARCPOU-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C(C(C)C)=NC(CN2CC3CNCC3C2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 261
• Topological Polar Surface Area: 54.2

Additional information on 3-{Octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-5-(propan-2-yl)-1,2,4-oxadiazole dihydrochloride

Professional Introduction to 3-{Octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-5-(propan-2-yl)-1,2,4-oxadiazole dihydrochloride (CAS No. 1311316-42-3)

The compound 3-{Octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-5-(propan-2-yl)-1,2,4-oxadiazole dihydrochloride, identified by its CAS number 1311316-42-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring a fused pyrrolopyrrole core and an oxadiazole moiety, makes it a promising candidate for further investigation in drug discovery and development.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone of medicinal chemistry research. The< strong>Octahydropyrrolo[3,4-c]pyrrol scaffold, in particular, has shown remarkable promise in various pharmacological contexts. Its ability to interact with biological targets in unique ways has led to its incorporation into numerous drug candidates. The presence of the< strong>1,2,4-oxadiazole group further enhances the pharmacological potential of this compound by introducing additional binding sites and functional groups that can modulate biological activity.

The< strong>5-(propan-2-yl) substituent in the molecule adds another layer of complexity and functionality. This alkyl group can influence the compound's solubility, metabolic stability, and overall bioavailability. Such structural modifications are critical in optimizing drug-like properties and ensuring that the compound behaves effectively within a biological system. The dihydrochloride salt form of the compound further enhances its stability and solubility, making it more amenable for formulation into various pharmaceutical delivery systems.

Recent studies have highlighted the importance of< strong>heterocyclic compounds in the development of new therapeutics. The< strong>pyrrolopyrrole scaffold, in particular, has been associated with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The oxadiazole moiety is also known for its pharmacological versatility, often serving as a key pharmacophore in drug design. The combination of these two structural elements in< strong>3-{Octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-5-(propan-2-yl)-1,2,4-oxadiazole dihydrochloride suggests that it may exhibit multiple modes of action.

The synthesis and characterization of this compound have been subjects of intense research interest. Advanced synthetic methodologies have been employed to construct the complex fused ring system efficiently. Techniques such as transition metal-catalyzed coupling reactions and intramolecular cyclizations have played crucial roles in achieving the desired molecular architecture. The use of computational chemistry tools has also been instrumental in predicting and optimizing the structure-property relationships of this compound.

Evaluation of the pharmacological properties of< strong>3-{Octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-5-(propan-2-yl)-1,2,4-oxadiazole dihydrochloride has revealed intriguing findings. In vitro studies have demonstrated its potential as an inhibitor of various enzymatic targets relevant to inflammatory and neoplastic diseases. The< strong>1,2,4-oxadiazole group has been particularly noted for its ability to modulate kinase activity, which is often dysregulated in pathological conditions. Additionally, preliminary pharmacokinetic studies suggest that the dihydrochloride salt form enhances oral bioavailability and metabolic stability.

The therapeutic potential of this compound is further underscored by its interaction with biological pathways associated with cancer progression and inflammation. Preclinical studies have indicated that it may exert its effects by inhibiting key signaling cascades involved in cell proliferation and survival. These findings align with the growing body of evidence supporting the use of heterocyclic compounds in targeted therapy strategies.

The development of novel pharmaceutical agents requires a comprehensive understanding of their chemical properties and biological interactions. The< strong>OCTAHYDROPYRROLO[3,4-C]PYRROL-based scaffold provides a rich framework for structural diversity, allowing for the design of molecules with tailored pharmacological profiles. The incorporation of functional groups such as< strong>-CH₂-NH-C(O)-NH₂ (amine-carboxamide linkage) enhances binding affinity and selectivity towards biological targets.

In conclusion,< strong>3-{Octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-5-(propan-2-yl)-1,2,4-oxadiazole dihydrochloride (CAS No. 1311316-42-3) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutics.